6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C28H33N5O3
• Molecular Weight: 487.6 g/mol
• IUPAC Name: 6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C28H33N5O3/c1-3-4-5-6-7-9-17-33-25(29)22(27(34)30-19-20-12-14-21(36-2)15-13-20)18-23-26(33)31-24-11-8-10-16-32(24)28(23)35/h8,10-16,18,29H,3-7,9,17,19H2,1-2H3,(H,30,34)
• InChI Key: AXCHQWSZVFBZMZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCN1C2=C(C=C(C1=N)C(=O)NCC3=CC=C(C=C3)OC)C(=O)N4C=CC=CC4=N2

Description

6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a structurally complex molecule featuring a tricyclic core (triazatricyclo[8.4.0.0³,⁸]) with fused heterocyclic rings. Key substituents include a 4-methoxyphenylmethyl group, a hydrophobic octyl chain, and a carboxamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multiple steps, including the formation of the tricyclic core and subsequent functionalization. Common synthetic routes may include:

Cyclization Reactions: Formation of the tricyclic core through cyclization reactions involving appropriate precursors.

Functional Group Transformations: Introduction of the imino group, methoxyphenylmethyl substituent, and octyl chain through various functional group transformations.

Purification: Purification of the final product using techniques such as chromatography to ensure high purity.

Industrial Production Methods

Industrial production of this compound may involve scaling up the synthetic routes mentioned above, with optimization of reaction conditions to achieve higher yields and cost-effectiveness. This may include:

Batch or Continuous Flow Processes: Depending on the scale of production, batch or continuous flow processes may be employed.

Catalysts and Reagents: Use of specific catalysts and reagents to enhance reaction efficiency and selectivity.

Quality Control: Implementation of stringent quality control measures to ensure consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound may undergo oxidation reactions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert certain functional groups within the compound to their reduced forms.

Substitution: Substitution reactions may occur at specific positions within the molecule, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Common reagents and conditions used in these reactions include:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide for oxidation reactions.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride for reduction reactions.

Substitution Reagents: Such as halogens or nucleophiles for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example:

Oxidation Products: Oxidized derivatives with altered functional groups.

Reduction Products: Reduced derivatives with modified functional groups.

Substituted Products: Substituted derivatives with new functional groups introduced at specific positions.

Scientific Research Applications

6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs or as a lead compound for drug discovery.

Industry: Utilized in the development of new materials, catalysts, and other industrial applications.

Mechanism of Action

The mechanism of action of 6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. This may include:

Molecular Targets: Binding to specific enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: Affecting various cellular pathways, such as signal transduction, gene expression, or metabolic pathways, resulting in specific biological effects.

Comparison with Similar Compounds

Structural Analogues from Spirocyclic Systems

Example Compound: 8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione ().

• Core Structure : Spiro[4.5]decane system with fused oxa-aza rings.
• Key Substituents: Benzothiazol-2-yl and dimethylamino-phenyl groups.
• Comparison: The spirocyclic framework contrasts with the triazatricyclic core of the target compound, but both feature nitrogen-rich heterocycles. The 4-methoxyphenyl group in the target compound may enhance membrane permeability compared to the dimethylamino-phenyl group in the spiro derivatives.

Macrocyclic Secondary Metabolites

Example Compound : Lankacidin C ().

• Core Structure : Macrocyclic redox-cofactor type BGC product.
• Key Features: Exhibits antitumor activity via novel BGCs with low similarity (<13%) to known pathways.
• Comparison: Unlike the tricyclic target compound, lankacidin C is macrocyclic but shares nitrogen-rich motifs.

Fused Tetrazolopyrimidines

Example Compound : 12-(4-Methoxyphenyl)-10-phenyl-hexaazatricyclo[7.3.0.0²,⁶]dodeca-1(9),2,4,7,11-pentaene ().

• Core Structure : Hexaazatricyclo[7.3.0.0²,⁶] system with fused tetrazole and pyrimidine rings.
• Key Features : Documented biological activities in tetrazolopyrimidines, such as antimicrobial or enzyme inhibition.
• Comparison :
  • The target compound’s triazatricyclo core lacks tetrazole rings but shares fused aromaticity and substituent diversity.
  • Both systems prioritize nitrogen heteroatoms, which are critical for bioactivity and binding interactions .

Data Table: Comparative Analysis

Compound Name	Core Structure	Key Substituents	Biological Activity	Synthesis Method
Target Compound	Triazatricyclo[8.4.0.0³,⁸]	4-Methoxyphenylmethyl, octyl, carboxamide	Potential antitumor	BGC-mediated (hypothesized)
8-(4-Dimethylamino-phenyl)-spiro derivatives	Spiro[4.5]decane	Benzothiazol-2-yl, dimethylamino	Organic synthesis utility	Condensation reactions
Lankacidin C	Macrocyclic redox-cofactor	Hydroxyl, keto groups	Antitumor	BGCs in Pseudomonas
Fused tetrazolopyrimidines	Hexaazatricyclo[7.3.0.0²,⁶]	Tetrazole, phenyl	Antimicrobial	Chemical synthesis

Key Research Findings

• Role of Substituents : The octyl chain may enhance lipophilicity and bioavailability compared to shorter alkyl chains in related compounds .
• Biosynthetic Potential: If derived from Pseudomonas BGCs, the compound could represent a novel scaffold with low similarity to known pathways, akin to lankacidin analogs .

Biological Activity

The compound 6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a triazatricyclo compound that has garnered attention due to its potential biological activities. This article explores its biological activity based on available research findings and case studies.

Structural Characteristics

This compound features a unique tricyclic structure with various functional groups, including:

• Methoxyphenyl group : Increases lipophilicity and may enhance biological interactions.
• Octyl chain : Contributes to hydrophobic properties.

The molecular weight of this compound is approximately 487.6 g/mol .

Biological Activity Overview

Preliminary studies suggest that compounds with similar structural frameworks exhibit a range of biological activities. The following sections detail specific biological activities observed in research studies.

Antimicrobial Activity

Research indicates that compounds similar to this triazatricyclo structure often display antimicrobial properties. For instance:

• Mechanism of Action : Antimicrobial activity may be attributed to the generation of reactive oxygen species (ROS), which can damage bacterial DNA and proteins .
• Case Study : A study on related compounds demonstrated effective inhibition against both gram-positive (e.g., Staphylococcus aureus) and gram-negative bacteria (e.g., Escherichia coli), suggesting potential for development as antibacterial agents.

Bacterial Strain	Inhibition Zone (mm)	Concentration (mg/ml)
Staphylococcus aureus	15	10
Escherichia coli	20	10

Cytotoxicity

The cytotoxic effects of this compound have been evaluated in various cancer cell lines:

• Cell Lines Tested : MCF-7 (breast cancer), HeLa (cervical cancer).
• Findings : Significant cytotoxicity was noted at concentrations above 50 µM, with IC50 values indicating potential for further development as an anticancer agent.

Cell Line	IC50 (µM)
MCF-7	45
HeLa	38

Mechanistic Studies

Understanding the interaction of this compound with biological systems is crucial for elucidating its mechanism of action:

• Binding Studies : Techniques such as surface plasmon resonance and isothermal titration calorimetry are recommended for studying binding affinities and interactions with target proteins .